Cephaeline

吐根酚碱结构式

Chinese Name

吐根酚碱

English Name

Cephaeline

标识符

CAS No.

483-17-0

Molecular Formula

C28H38N2O4

Molecular Weight

466.6220

Compound details reference Kuujia Chemical Encyclopedia: 483-17-0

Druglikeness Data

Druglikeness Data

78 parameters, 11 categories · Click card to view detailed data

74%
58/78 druglikeness.fields
druglikeness.dataCompleteness
druglikeness.filled58
druglikeness.missing20
druglikeness.gapCategories
Solubility 0%Metabolic Stability 0%Absorption 33%
druglikeness.suggestPriority

Showing all 11 categories

MW
MW
466.6200
druglikeness.valid
TPSA
TPSA
78.4800
druglikeness.valid
pKa_acidic
pKa_acidic
9.9000
druglikeness.valid
pKa_basic
pKa_basic
8.1000
druglikeness.valid
LogP
LogP
2.8100
druglikeness.valid
LogD
LogD
2.1000
druglikeness.valid
HBA
HBA
6
druglikeness.valid

water_solubility
water_solubility
-
gastric_fluid_solubility
gastric_fluid_solubility
-
intestinal_fluid_solubility
intestinal_fluid_solubility
-
solubility_ph_2
solubility_ph_2
-
solubility_ph_7_4
solubility_ph_7_4
-

Caco2_permeability
Caco2_permeability
-
MDCK_permeability
MDCK_permeability
-
BBB_permeability
BBB_permeability
Low
druglikeness.valid
corneal_permeability
corneal_permeability
-
HIA
HIA
Low
druglikeness.valid
bioavailability
bioavailability
-

PPB
PPB
-
VD
VD
-
tissue_distribution
tissue_distribution
-
blood_brain_barrier
blood_brain_barrier
Low
druglikeness.valid
placental_barrier
placental_barrier
Unknown
druglikeness.valid
milk_secretion
milk_secretion
Unknown
druglikeness.valid

liver_microsome_stability
liver_microsome_stability
-
plasma_stability
plasma_stability
-
half_life
half_life
-

CYP1A2_substrate
CYP1A2_substrate
No
druglikeness.valid
CYP1A2_inhibitor
CYP1A2_inhibitor
No
druglikeness.valid
CYP2C9_substrate
CYP2C9_substrate
No
druglikeness.valid
CYP2C9_inhibitor
CYP2C9_inhibitor
No
druglikeness.valid
CYP2C19_substrate
CYP2C19_substrate
No
druglikeness.valid
CYP2C19_inhibitor
CYP2C19_inhibitor
No
druglikeness.valid
CYP2D6_substrate
CYP2D6_substrate
No
druglikeness.valid
CYP2D6_inhibitor
CYP2D6_inhibitor
Yes
druglikeness.valid
CYP3A4_substrate
CYP3A4_substrate
No
druglikeness.valid
CYP3A4_inhibitor
CYP3A4_inhibitor
No
druglikeness.valid

UGT1A1_substrate
UGT1A1_substrate
Unknown
druglikeness.valid
UGT1A3_substrate
UGT1A3_substrate
Unknown
druglikeness.valid
UGT1A4_substrate
UGT1A4_substrate
Unknown
druglikeness.valid
UGT1A6_substrate
UGT1A6_substrate
Unknown
druglikeness.valid
UGT1A9_substrate
UGT1A9_substrate
Unknown
druglikeness.valid

Ames_test
Ames_test
Unknown
druglikeness.valid
micronucleus_test
micronucleus_test
Unknown
druglikeness.valid
chromosomal_aberration
chromosomal_aberration
Unknown
druglikeness.valid
DNA_damage
DNA_damage
Unknown
druglikeness.valid
carcinogenicity
carcinogenicity
Unknown
druglikeness.valid

LD50_oral
LD50_oral
-
LD50_iv
LD50_iv
-
hepatotoxicity
hepatotoxicity
Unknown
druglikeness.valid
cardiotoxicity
cardiotoxicity
Unknown
druglikeness.valid
nephrotoxicity
nephrotoxicity
Unknown
druglikeness.valid
neurotoxicity
neurotoxicity
Unknown
druglikeness.valid
hERG_inhibition
hERG_inhibition
Unknown
druglikeness.valid

Pgp_substrate
Pgp_substrate
Unknown
druglikeness.valid
Pgp_inhibitor
Pgp_inhibitor
Unknown
druglikeness.valid
BCRP_substrate
BCRP_substrate
Unknown
druglikeness.valid
BCRP_inhibitor
BCRP_inhibitor
Unknown
druglikeness.valid
OATP1B1_substrate
OATP1B1_substrate
Unknown
druglikeness.valid
OATP1B1_inhibitor
OATP1B1_inhibitor
Unknown
druglikeness.valid
OATP1B3_substrate
OATP1B3_substrate
Unknown
druglikeness.valid
OATP1B3_inhibitor
OATP1B3_inhibitor
Unknown
druglikeness.valid

drug_induced_liver_injury
drug_induced_liver_injury
Unknown
druglikeness.valid
QT_prolongation
QT_prolongation
Unknown
druglikeness.valid
skin_sensitization
skin_sensitization
Unknown
druglikeness.valid
respiratory_toxicity
respiratory_toxicity
Unknown
druglikeness.valid
reproductive_toxicity
reproductive_toxicity
Unknown
druglikeness.valid
Peff
Peff
-
Syn_Accessibility
Syn_Accessibility
-
MRTD
MRTD
-
Skin_Sens
Skin_Sens
Unknown
druglikeness.valid
Resp_Sens
Resp_Sens
Unknown
druglikeness.valid
Photo_tox
Photo_tox
No
druglikeness.valid
Ser_ALK
Ser_ALK
-
Ser_GGT
Ser_GGT
-
Ser_LDH
Ser_LDH
-
Ser_AST
Ser_AST
-
Ser_ALT
Ser_ALT
-
Related Diseases

抗阿米巴病

Anti-amoebic disease

Corresponding Targets:

EHI_115350 (EHI_115350)EHI_182180 (EHI_182180)EHI_056990 (EHI_056990)

寨卡病毒感染

Zika Virus Infection

Corresponding Targets:

NFE2L2 (NFE2L2)NS3 (NS3)NS5 (NS5)

埃博拉病毒感染

Ebola Virus Infection

Corresponding Targets:

NFE2L2 (NFE2L2)组蛋白H3乙酰转移酶 (KAT2A)病毒糖蛋白 (GP)

肺腺癌

Lung Adenocarcinoma

Corresponding Targets:

CES1 (CES1)ABCB1 (ABCB1)NFE2L2 (NFE2L2)

粘液表皮样癌

Mucoepidermoid Carcinoma

Corresponding Targets:

NFE2L2 (NFE2L2)GPX4 (GPX4)组蛋白H3 (H3F3A)
Plant Sources

吐根

Carapichea ipecacuanha

相关化合物

吐根酚碱盐酸盐结构图
吐根酚碱盐酸盐
Cephaelin Hydrochloride
CAS号:5853-29-2
分子式:C28H38N2O4.2HCl
分子量:539.5380
二氢麻醉椒苦素结构图
二氢麻醉椒苦素
Dihydromethysticin
CAS号:19902-91-1
分子式:C15H16O5
分子量:276.2880
芦西定结构图
芦西定
Lucidin
CAS号:478-08-0
分子式:C15H10O5
分子量:270.2400
千里光碱氮氧化物结构图
千里光碱氮氧化物
Senecionine N-oxide
CAS号:13268-67-2
分子式:C18H25NO6
分子量:351.3990
氢溴酸吐根碱结构图
氢溴酸吐根碱
Emetine hydrobromide
CAS号:52714-87-1
分子式:C29H42Br2N2O4
分子量:642.4730